Cas no 68140-00-1 (Amides, coco, N-(hydroxyethyl))

Amides, coco, N-(hydroxyethyl) Properties

Names and Identifiers

• Amides, coco, N-(hydroxyethyl)
• 6501
• COCO MONETHANOLAMIDE
• Coconut oil monoethanolamide
• CMEA
• Cocoanut oil glycolamide
• Coconut fatty acid monoethanolamine
• N-(Hydroxyethyl)amide coconut
• Net lotion 6501
• W-109078
• Z808715244
• dodecanoyl ethanolamide
• N-dodecanoylethanolamine
• Lauridit LM
• NAE
• Amisol LME
• MFCD00020561
• N-(Dodecanoyl)-ethanolamine
• SCHEMBL679082
• Lauroyl-EA
• AKOS010638882
• Crillon LME
• Rewomid L 203
• 142-78-9
• Lauric acid monoethanolamine
• Lauric acid monoethanolamide
• Alkamide L-203
• CHEMBL246914
• HSDB 5644
• SY110473
• UNII-098P2IGT76
• Rolamid CM
• Lauric ethylolamide
• Lauryl ethanolamide
• Copramyl
• 2-Dodecanamidoethanol
• 098P2IGT76
• Ultrapole H
• Laurylamidoethanol
• Lauric monoethanolamide
• lauric acid monoethanolamide, AldrichCPR
• NS00005328
• N-(2-Hydroxyethyl)lauramide
• Vistalan
• CS-W022897
• CCRIS 4834
• LAURAMIDE MONOETHANOLAMIDE
• 1:1 Lauramide MEA
• DTXSID5025493
• Lauramide MEA
• Dodecanamide, N-2-hydroxyethyl-
• CHEBI:85263
• LMFA08040041
• EN300-7367571
• Monoethanolamine lauric acid amide
• Lauroyl-ethanolamine
• Crillon L.M.E.
• Ablumide LME
• N-(2-HYDROXYETHYL)DODECANAMIDE
• Lauric acid ethanolamide
• Lauroylethanolamide
• N-(dodecanoyl)ethanolamine
• Stabilor CMH
• Laurylethanolamide
• Lauramide-MEA (1:1)
• Lauryl monoethanolamide
• DS-2807
• 1:1 Cocamide MEA
• Amisol LDE
• Comperlan LM
• EINECS 205-560-1
• N-Lauroylethanolamine
• N-(2-Hydroxyethyl)dodecaneamide
• Dodecylethanol amide
• N-(2-HYDROXYETHYL)DODECANAMIDE [HSDB]
• Stabilor C.M.H.
• Cyclomide LM
• Mackamide LMM
• Q27158443
• XH0834
• NAE 12:0
• Incromide LCL
• Hartamide LMEA
• Steinamid L 203
• Coconut monoethanolamide
• 68140-00-1
• Cocomonoethanolamide (Salt/Mix)
• Lauroyl monoethanolamide
• Dodecanamide, N-(2-hydroxyethyl)-
• Lauric N-(2-hydroxyethyl)amide
• Empilan LME (Salt/Mix)
• +Expand

• InChIKey： QZXSMBBFBXPQHI-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H29NO2/c1-2-3-4-5-6-7-8-9-10-11-14(17)15-12-13-16/h16H,2-13H2,1H3,(H,15,17)
• SMILES： O=C(CCCCCCCCCCC)NCCO

Computed Properties

• Exact Mass: 243.21997
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 12
• Monoisotopic Mass: 243.219829168g/mol
• Heavy Atom Count: 17
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33
• Color/Form: Yellowish solid